3-hydroxy-6-(hydroxymethyl)-2-{[4-(pyrimidin-2-yl)piperazin-1-yl]methyl}-4H-pyran-4-one

• IUPAC Name: 3-hydroxy-6-(hydroxymethyl)-2-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C15H18N4O4/c20-10-11-8-12(21)14(22)13(23-11)9-18-4-6-19(7-5-18)15-16-2-1-3-17-15/h1-3,8,20,22H,4-7,9-10H2
• InChI Key: LIQQXAHAGYQAJC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C(=O)C=C(O2)CO)O)C3=NC=CC=N3
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

3-hydroxy-6-(hydroxymethyl)-2-{[4-(pyrimidin-2-yl)piperazin-1-yl]methyl}-4H-pyran-4-one is a useful research compound. Its molecular formula is C15H18N4O4 and its molecular weight is 318.333. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

One significant area of application is in the development of potential anticonvulsant compounds. A study by Aytemir, Septioğlu, and Çalış (2010) demonstrated the synthesis of new 3-hydroxy-6-hydroxymethyl-2-substituted 4H-pyran-4-one derivatives as potential anticonvulsant compounds. These compounds were examined for their anticonvulsant activities using maximal electroshock (MES) and subcutaneous Metrazol (scMet) induced seizure tests, highlighting the compound's potential in addressing epilepsy and related seizure disorders (Aytemir et al., 2010).

Antiproliferative Activity

Another research focus is the antiproliferative effect of derivatives against cancer cell lines. Mallesha et al. (2012) synthesized 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and evaluated their antiproliferative effect using the MTT assay method against human cancer cell lines. Compounds showed promising activity, indicating potential applications in cancer therapy (Mallesha et al., 2012).

Antimicrobial and Antifungal Activities

Compounds derived from this chemical structure have also been explored for their antimicrobial and antifungal properties. A study by Aytemir and Ozçelik (2010) on 6-chloromethyl-3-hydroxy-2-substituted 4H-pyran-4-one derivatives showed significant activity against various bacteria and fungi, offering a pathway for the development of new antimicrobial agents (Aytemir & Ozçelik, 2010).

Interaction with Plasma Proteins

Research by He et al. (2020) explored the interactions between novel pyrazolo[1,5-a]pyrimidine derivatives and bovine serum albumin (BSA), providing insights into the biophysical aspects of how these compounds interact with plasma proteins. Such studies are crucial for understanding the pharmacokinetics and pharmacodynamics of potential therapeutic agents (He et al., 2020).